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Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of pentaerythritol tetraoleate
(PETO) against new generation synthetic base oils, primarily focusing on polyalphaolefins

(PAOs) as a benchmark. The information presented is supported by experimental data from

various sources to assist in the selection of appropriate base oils for high-performance lubricant

formulations.

Pentaerythritol tetraoleate is a synthetic ester lubricant known for its excellent lubricity, high

viscosity index, good thermal stability, and biodegradability.[1][2] New generation synthetic

base oils, such as PAOs, are prized for their exceptional purity, high viscosity index, and

superior performance across a wide temperature range.[3][4] This comparison will delve into

key performance parameters to highlight the strengths and weaknesses of each.

Data Presentation: Performance Characteristics
The following tables summarize the key physicochemical and performance properties of PETO

and representative new generation synthetic base oils (PAO 40 and PAO 68).

Table 1: Viscosity and Low-Temperature Properties
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Property
Pentaerythritol
Tetraoleate
(PETO)

Polyalphaolefi
n (PAO 40)

Polyalphaolefi
n (PAO 68)

Test Method

Kinematic

Viscosity @ 40°C

(cSt)

60 - 70[5][6][7] 386 - 420[8][9]
66.0 - 68.0[10]

[11]
ASTM D445

Kinematic

Viscosity @

100°C (cSt)

11.5 - 13.5[5][6]

[7]
39 - 41[8][12]

9.8 - 10.4[10][11]

[13]
ASTM D445

Viscosity Index ≥ 175[5][6] 147 - 154[8][9]
132 - 140[10][11]

[14]
ASTM D2270

Pour Point (°C)
≤ -20 to -25[5][7]

[15]
-35 to -40[9][16]

-45 to -47[10][13]

[14]
ASTM D97

Table 2: High-Temperature and Oxidative Stability

Property
Pentaerythritol
Tetraoleate
(PETO)

Polyalphaolefi
n (PAO 40)

Polyalphaolefi
n (PAO 68)

Test Method

Flash Point

(COC, °C)

≥ 270 to 300[5]

[7][15]

270 - 295[8][9]

[17]

240 - 271[11][13]

[14]
ASTM D92

Oxidation

Stability

Good to

Excellent[1][2]
Excellent[9][17] Excellent[14][18]

e.g., ASTM

D2272

Table 3: Lubricity and Environmental Properties
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Property
Pentaerythritol
Tetraoleate (PETO)

Polyalphaolefin
(PAO)

Test Method

Lubricity (Wear Scar

Diameter, mm)

Data suggests good

lubricity, but specific

comparative values

are sparse.[19]

Generally good

lubricity, with wear

scar diameters

varying based on

specific PAO and test

conditions.[20][21]

ASTM D4172 (Four-

Ball)

Biodegradability

Readily

biodegradable, with

rates reported over

90%.[6][7][22]

Varies with viscosity;

low-viscosity PAOs

can be readily

biodegradable, while

higher viscosities are

inherently

biodegradable.[23][24]

[25][26]

e.g., OECD 301B,

ASTM D5864

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to ensure a clear

understanding of the data presented.

1. Kinematic Viscosity (ASTM D445)

This test method specifies a procedure for the determination of the kinematic viscosity of liquid

petroleum products, both transparent and opaque, by measuring the time for a volume of liquid

to flow under gravity through a calibrated glass capillary viscometer. The kinematic viscosity is

the product of the measured flow time and the calibration constant of the viscometer. The test

is conducted at specified temperatures, typically 40°C and 100°C.

2. Viscosity Index (ASTM D2270)

The viscosity index (VI) is an empirical, unitless number indicating the effect of temperature

change on the kinematic viscosity of an oil. A higher VI signifies a smaller decrease in viscosity

with increasing temperature. The VI is calculated from the kinematic viscosities of the oil at
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40°C and 100°C, and by comparing these to the viscosities of two reference oils at the same

temperatures.

3. Pour Point (ASTM D97)

This test method covers the determination of the pour point of petroleum products. After

preliminary heating, the sample is cooled at a specified rate and examined at intervals of 3°C

for flow characteristics. The lowest temperature at which movement of the specimen is

observed is recorded as the pour point.

4. Flash Point (ASTM D92)

This test method describes the determination of the flash and fire points of petroleum products

by a Cleveland open cup tester. The test cup is filled to a specified level with the sample. The

temperature of the sample is increased rapidly at first and then at a slower constant rate as the

flash point is approached. At specified intervals, a small test flame is passed across the cup.

The lowest temperature at which application of the test flame causes the vapors above the

surface of the liquid to ignite is taken as the flash point.

5. Four-Ball Wear Test (ASTM D4172)

This test method covers a procedure for making a preliminary evaluation of the anti-wear

properties of lubricating fluids in sliding contact by means of the four-ball wear tester. A steel

ball is rotated against three lubricated stationary steel balls under a specified load, speed,

temperature, and time. The average wear scar diameter on the three stationary balls is

measured and reported. A smaller wear scar diameter indicates better anti-wear properties.

6. Oxidation Stability (e.g., RPVOT - ASTM D2272)

The Rotary Pressure Vessel Oxidation Test (RPVOT) is used to evaluate the oxidation stability

of new and in-service turbine oils in the presence of water and a copper catalyst. The test

vessel is charged with the sample, water, and a copper catalyst coil, and then pressurized with

oxygen. The vessel is placed in a heated bath and rotated. The time until a specified pressure

drop occurs is measured, which indicates the oxidation stability of the oil.

7. Biodegradability (e.g., OECD 301B)
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This test method provides a means of evaluating the ultimate aerobic biodegradability of

organic compounds in an aqueous medium. A solution or suspension of the test substance in a

mineral medium is inoculated with microorganisms and incubated under aerobic conditions in

the dark. The degradation is followed by the determination of the amount of carbon dioxide

produced over a 28-day period. The percentage of biodegradation is calculated based on the

ratio of the amount of CO2 produced to the theoretical amount.

Mandatory Visualization
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Pentaerythritol Tetraoleate (PETO)
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- High Purity
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- Good Oxidative Stability
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Caption: A logical diagram comparing the key performance attributes of PETO and PAOs.
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Caption: A workflow diagram illustrating the process of benchmarking synthetic base oils.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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